4-methoxyphenyl 3-(4-fluorophenyl)acrylate

• IUPAC Name: (4-methoxyphenyl) (E)-3-(4-fluorophenyl)prop-2-enoate
• InChI: InChI=1S/C16H13FO3/c1-19-14-7-9-15(10-8-14)20-16(18)11-4-12-2-5-13(17)6-3-12/h2-11H,1H3/b11-4+
• InChI Key: FJWNVJMTJJYXSV-NYYWCZLTSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC(=O)C=CC2=CC=C(C=C2)F
• Isomeric SMILES: COC1=CC=C(C=C1)OC(=O)/C=C/C2=CC=C(C=C2)F
• Molecular Formula: C16H13FO3
• Molecular Weight: 272.27 g/mol

Description

4-methoxyphenyl 3-(4-fluorophenyl)acrylate is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the class of organic compounds known as phenylacrylates and is commonly used as a precursor for the synthesis of other compounds.

Scientific Research Applications

Corrosion Inhibitors

A study focused on the corrosion inhibition of copper in nitric acid solutions using synthetic acrylamide derivatives, including a compound similar to 4-methoxyphenyl 3-(4-fluorophenyl)acrylate, showed these compounds as effective corrosion inhibitors. They follow chemical adsorption and the Langmuir isotherm, demonstrating their potential in metal protection applications (Abu-Rayyan et al., 2022).

Photocrosslinking Properties in Polymers

Research on the photocrosslinking properties of polymers containing α,β-unsaturated ketone moieties, similar to this compound, has been conducted. These polymers have potential applications in photoresists and other areas requiring controlled light-induced crosslinking (Reddy et al., 1998).

Fluorinated Poly(Meth)Acrylates

Fluorinated poly(meth)acrylates, which include compounds like this compound, are known for their properties like low surface energy, thermal stability, and self-organization characteristics. These are used in a variety of high-performance applications due to their unique properties (Yao et al., 2014).

Drug Release from Polymeric Hydrogels

A study on novel crosslinkers for polymeric hydrogels, utilizing derivatives similar to this compound, revealed their effectiveness in controlling the release rate of drugs from hydrogels. These findings are significant for pharmaceutical applications and controlled drug delivery systems (Arun & Reddy, 2005).

Antibacterial Nanofibers

Research has been conducted on the synthesis of antibacterial non-woven nanofibers using acrylate monomers similar to this compound. These nanofibers, due to their antibacterial properties and high porosity, show potential in wound dressing materials and tissue regeneration (Killi et al., 2015).